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Compound of Interest

Compound Name: 3,3-dimethoxypropanoic Acid

Cat. No.: B1279342

For laboratory professionals, including researchers, scientists, and those in drug development,
the proper handling and disposal of chemical waste is paramount to ensuring a safe and
compliant work environment. This document provides a comprehensive, step-by-step guide for
the safe disposal of 3,3-dimethoxypropanoic Acid (CAS No. 6191-98-6), a compound that
requires careful management due to its potential hazards.

Immediate Safety and Hazard Information

3,3-dimethoxypropanoic acid is classified with the following hazard statements:
e H315: Causes skin irritation.

e H318: Causes serious eye damage.

o H335: May cause respiratory irritation.

Immediate and appropriate response to exposure is critical. In the event of contact or
inhalation, follow the precautionary statements outlined in the safety data sheet, which include
rinsing skin and eyes with water and moving to fresh air. Always wear appropriate Personal
Protective Equipment (PPE) when handling this substance.

Quantitative Safety Data Summary

A clear understanding of safety parameters is essential for handling 3,3-dimethoxypropanoic
acid. The table below summarizes the key safety information.
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Identifier Value

CAS Number 6191-98-6
Molecular Formula CsH1004

Hazard Statements H315, H318, H335
Signal Word Danger

Step-by-Step Disposal Protocol

The primary directive for the disposal of 3,3-dimethoxypropanoic acid is to "Dispose of
contents/ container to an approved waste disposal plant"[1]. The following protocol provides a
detailed, actionable plan for laboratory personnel.

1. Personal Protective Equipment (PPE):
e P280: Wear protective gloves, protective clothing, eye protection, and face protection.
2. Spill and Leak Management:

e P261 & P271: Avoid breathing dust, fumes, gas, mist, vapors, or spray. Use only outdoors or
in a well-ventilated area.

 In case of a spill, evacuate the area. For containment, use an inert absorbent material. Do
not allow the chemical to enter drains.

3. Waste Collection and Storage:

o Collect waste in a designated, properly labeled, and sealed container.

e P403 + P233: Store in a well-ventilated place. Keep the container tightly closed.
e P405: Store locked up.

4. Final Disposal Procedure:
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e P501: The collected waste must be disposed of through an approved and licensed
hazardous waste disposal company. Do not attempt to dispose of this chemical down the

drain or as regular trash.

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of 3,3-
dimethoxypropanoic Acid.
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Disposal Workflow for 3,3-dimethoxypropanoic Acid

Start: Handling 3,3-dimethoxypropanoic Acid

Spill or Residue Generated?

No (Routine Waste)

Step 5: Arrange for Professional Disposal
(Approved Waste Management)

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal Workflow for 3,3-dimethoxypropanoic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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